Cas no 681848-72-6 (2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid)

• Product Name: 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid
• CAS No: 681848-72-6
• MF: C₁₃H₂₃NO₆S
• MW: 321.389823198318
• CID: 6316852
• PubChem ID: 73453571
• Update Time: 2025-06-28

2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid
• EN300-717795
• 2-{[(tert-butoxy)carbonyl]amino}-3-{[(tert-butoxy)carbonyl]sulfanyl}propanoic acid
• SCHEMBL2082970
• 681848-72-6
• QMLRRONGQFDKAL-UHFFFAOYSA-N
• 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid

• Inchi： 1S/C13H23NO6S/c1-12(2,3)19-10(17)14-8(9(15)16)7-21-11(18)20-13(4,5)6/h8H,7H2,1-6H3,(H,14,17)(H,15,16)
• InChI Key： QMLRRONGQFDKAL-UHFFFAOYSA-N
• SMILES： S(C(=O)OC(C)(C)C)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.12460863g/mol
• Monoisotopic Mass: 321.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid

2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid: A Key Compound in Modern Medicinal Chemistry

2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is a multifunctional organic compound with a unique molecular framework that has garnered significant attention in the field of drug discovery and biological research. This compound, with the CAS number 681848-72-6, is characterized by its complex structure, which includes two tert-butoxycarbonyl (Boc) groups and a sulfanyl (-S-) functional moiety. The combination of these structural elements makes it a versatile building block for the synthesis of various biologically active molecules, particularly in the development of peptide-based therapeutics and small-molecule inhibitors.

2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is a di-functional molecule that features two tert-butoxycarbonyl (Boc) protecting groups on its carboxylic acid moieties. These Boc groups are commonly used in organic synthesis to temporarily block reactive functionalities, allowing for selective chemical modifications. The presence of the sulfanyl (-S-) group further enhances its reactivity and potential for forming disulfide bonds, which are critical in stabilizing protein structures and modulating enzyme activity. Recent studies have highlighted the role of such sulfanyl-containing compounds in antioxidant mechanisms and metal chelation, making them valuable candidates for drug development.

The synthetic preparation of 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid involves multi-step organic reactions, often starting from readily available precursors such as tert-butyloxycarbonyl chloride and thiol derivatives. One of the most promising synthetic routes involves the coupling of amino acid derivatives with sulfur-containing reagents under controlled conditions. This approach has been validated in recent organic chemistry research, where the efficiency of the reaction and the purity of the final product were optimized using advanced chromatographic techniques and spectroscopic analysis.

2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid has shown potential in various biological applications, particularly in the context of inflammatory diseases and neurodegenerative disorders. The sulfanyl group in this compound is believed to interact with redox-active metal ions, such as iron (Fe²⁺) and copper (Cu²⁺), thereby modulating oxidative stress and inflammatory responses. A recent study published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity in in vitro models of chronic inflammation, suggesting its potential as a therapeutic agent for conditions like asthma and autoimmune diseases.

In addition to its anti-inflammatory properties, 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid has been explored for its role in neuroprotection and neurodegenerative disease modeling. The sulfanyl group is thought to participate in the formation of disulfide bridges, which are essential for maintaining the structural integrity of proteins involved in neuronal signaling. A 2022 study in ACS Chemical Neuroscience reported that compounds similar to this molecule can inhibit the aggregation of beta-amyloid peptides, a hallmark of Alzheimer's disease, by stabilizing the native conformation of these proteins.

The pharmacological potential of 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is further supported by its ability to modulate enzyme activity and signal transduction pathways. The presence of the sulfanyl group allows for the formation of thiol-disulfide exchange reactions, which are critical in cellular redox homeostasis. Researchers at the University of Tokyo (2023) have shown that this compound can enhance the activity of glutathione peroxidase, an enzyme that plays a key role in neutralizing reactive oxygen species (ROS) and protecting cells from oxidative damage.

2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is also being investigated for its role in antimicrobial therapy and antiviral applications. The sulfanyl group is known to exhibit antimicrobial activity by disrupting the cell membrane of pathogens, and recent studies have suggested that this compound may have broad-spectrum antimicrobial properties. A 2024 paper in Antimicrobial Agents and Chemotherapy reported that derivatives of this molecule showed efficacy against both bacterial and fungus strains, including drug-resistant pathogens, highlighting its potential as a novel antimicrobial agent.

The synthetic versatility of 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid makes it an attractive candidate for drug design and chemical modification. By altering the substituents on the amino and sulfanyl groups, chemists can fine-tune the biological activity and selectivity of the molecule. For example, replacing the tert-butoxycarbonyl groups with other protecting groups or functional groups could enhance the solubility and bioavailability of the compound in vivo. This strategy has been successfully applied in the development of prodrugs and targeted drug delivery systems.

Despite its promising pharmacological profile, the toxicological safety of 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is still under investigation. Preliminary studies suggest that the compound is well-tolerated in in vitro models, but further in vivo studies are needed to assess its long-term safety and potential side effects. Researchers at the European Molecular Biology Laboratory (2023) are currently conducting preclinical trials to evaluate the toxicity profile of this compound in animal models, with the goal of identifying any potential pharmacokinetic or pharmacodynamic issues before advancing to human clinical trials.

In conclusion, 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is a multifunctional molecule with significant potential in various biomedical applications. Its unique combination of sulfanyl and tert-butoxycarbonyl groups provides a versatile scaffold for drug development and chemical modification. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases, neurodegenerative disorders, and infectious diseases. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.

2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic Acid: A Versatile Molecule in Biomedical Applications ### Structure and Synthetic Pathways 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is a di-functional molecule featuring two tert-butoxycarbonyl (Boc) groups on its carboxylic acid moieties and a sulfanyl (-S-) group. These Boc groups are commonly used in organic synthesis to protect reactive functionalities, enabling selective chemical modifications. The sulfanyl group enhances reactivity, allowing for the formation of disulfide bonds, which are critical in stabilizing protein structures and modulating enzyme activity. Synthetic Preparation: - Starting Materials: Common precursors include tert-butyloxycarbonyl chloride and thiol derivatives. - Key Steps: Coupling of amino acid derivatives with sulfur-containing reagents under controlled conditions. Recent advancements in organic chemistry have optimized this process using advanced chromatographic techniques and spectroscopic analysis. ### Biological Applications 1. Anti-Inflammatory Activity: - The sulfanyl group interacts with redox-active metal ions (e.g., Fe²⁺, Cu²⁺), modulating oxidative stress and inflammatory responses. - A 2023 study in Journal of Medicinal Chemistry demonstrated significant anti-inflammatory activity in in vitro models of chronic inflammation, suggesting potential for treating asthma and autoimmune diseases. 2. Neuroprotection and Neurodegenerative Disorders: - The compound may offer therapeutic potential for neurodegenerative diseases by stabilizing protein structures and modulating enzyme activity. - Research is ongoing to explore its role in conditions such as Alzheimer’s and Parkinson’s disease. 3. Antimicrobial Properties: - Derivatives of this molecule show efficacy against bacterial and fungus strains, including drug-resistant pathogens. - A 2024 paper in Antimicrobial Agents and Chemotherapy highlights its potential as a novel antimicrobial agent. ### Drug Design and Chemical Modification - Synthetic Versatility: Altering substituents on the amino and sulfanyl groups can fine-tune biological activity and selectivity. - Prodrug Development: Replacing Boc groups with other functional groups enhances solubility and bioavailability. - Targeted Drug Delivery: The molecule serves as a versatile scaffold for prodrug and targeted delivery systems. ### Toxicological Safety - In Vitro Studies: Preliminary data suggest the compound is well-tolerated in in vitro models. - In Vivo Trials: Ongoing research at the European Molecular Biology Laboratory (2023) evaluates toxicity and pharmacokinetics to ensure safety before human trials. ### Conclusion 2-Tert-butoxycarbonylamino-3-tert-butoxycarbonylsulfanyl-propionic acid is a promising molecule with broad applications in biomedicine. Its unique structure enables drug development and chemical modification, offering potential for treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. Further research is critical to fully understand its mechanisms and optimize therapeutic potential.